Cas no 2034561-15-2 (3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide)

• Product Name: 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide
• CAS No: 2034561-15-2
• MF: C₁₆H₂₀Cl₂N₄O
• MW: 355.262201309204
• CID: 5830863
• PubChem ID: 119101676
• Update Time: 2025-11-01

3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide
• AKOS026693127
• 3-(3,4-dichlorophenyl)-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]propanamide
• 3-(3,4-dichlorophenyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]propanamide
• 3-(3,4-dichlorophenyl)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)propanamide
• F6514-7100
• 2034561-15-2

• Inchi： 1S/C16H20Cl2N4O/c1-11(2)15(10-22-19-7-8-20-22)21-16(23)6-4-12-3-5-13(17)14(18)9-12/h3,5,7-9,11,15H,4,6,10H2,1-2H3,(H,21,23)
• InChI Key： BBHRUQXVWNTHEZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(NC(CN1N=CC=N1)C(C)C)=O)Cl

Computed Properties

• Exact Mass: 354.1014167g/mol
• Monoisotopic Mass: 354.1014167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.8Ų

Additional information on 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide

Comprehensive Analysis of 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide (CAS No. 2034561-15-2)

The compound 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide (CAS No. 2034561-15-2) has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This molecule features a unique combination of a dichlorophenyl moiety and a triazolyl group, which contribute to its distinct chemical properties and biological activity. Researchers are particularly interested in its role as a potential intermediate for novel drug development, especially in the context of targeting specific enzyme pathways.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The presence of the 3,4-dichlorophenyl group suggests potential interactions with hydrophobic pockets in biological targets, while the triazol-2-yl fragment may participate in hydrogen bonding or π-stacking interactions. These structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the development of small-molecule inhibitors.

Recent trends in scientific literature highlight growing interest in triazole-containing compounds, with many researchers investigating their potential as antimicrobial or anti-inflammatory agents. The 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide structure aligns well with this research direction, offering opportunities for structure-activity relationship (SAR) studies. Its CAS number 2034561-15-2 serves as a crucial identifier for researchers looking to source or study this specific compound.

From a chemical perspective, the compound's propanamide backbone provides flexibility for structural modifications, allowing medicinal chemists to explore various derivatives. The methyl substitution at the butan-2-yl position introduces stereochemical considerations that could significantly impact biological activity. These characteristics have led to increased patent activity surrounding similar structures, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Analytical characterization of CAS 2034561-15-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. The dichlorophenyl protons produce distinctive patterns in 1H NMR spectra, while the triazolyl nitrogen atoms can be studied using 15N NMR. These analytical features make the compound particularly interesting for method development in analytical chemistry laboratories.

In formulation science, the physicochemical properties of 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide present both challenges and opportunities. The compound's logP value, influenced by both the dichlorophenyl and triazole groups, affects its solubility profile and must be carefully considered in drug delivery system design. Recent publications have explored various salt forms and cocrystals to optimize its pharmaceutical properties.

The safety profile of CAS 2034561-15-2 remains an active area of investigation, with particular focus on its metabolic stability and potential drug-drug interactions. The triazolyl moiety may undergo specific metabolic pathways that could influence its pharmacokinetic behavior. These considerations are crucial for researchers evaluating its potential as a lead compound in drug discovery programs.

From a commercial perspective, the availability of 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide from chemical suppliers has increased in recent years, reflecting growing demand from the research community. The compound's CAS number 2034561-15-2 serves as a key search term for procurement specialists, while alternative naming conventions including triazole-propanamide derivative and dichlorophenyl butanamide are also commonly used in literature searches.

Emerging applications in materials science have also been reported for structurally related compounds, particularly in the development of functional polymers and coatings. While specific data on 2034561-15-2 in this context remains limited, the presence of both aromatic and heterocyclic components in its structure suggests potential for exploration in advanced material development.

Future research directions for 3-(3,4-dichlorophenyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylpropanamide likely include detailed pharmacological evaluation, formulation optimization, and exploration of novel synthetic routes. The compound's structural features position it as a valuable scaffold for the development of new chemical entities with potential applications across multiple therapeutic areas.